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Compound of Interest

Ammonium titanium(4+)
Compound Name:

ethanedioate (2/1/3)

Cat. No.: B084247

Introduction

Ammonium titanyl oxalate, (NH4)2TiO(C204)2-H20, is a versatile inorganic compound with
significant applications in various fields. It serves as a precursor in the synthesis of advanced
titanium-based materials, a mordant in the textile industry for enhancing dye fixation, and a
reagent in chemical analysis.[1][2] Its utility in producing high-purity barium titanate highlights
its importance in the electronics industry.[3] This document provides a detailed, step-by-step
protocol for the laboratory synthesis of ammonium titanyl oxalate, intended for researchers,
scientists, and professionals in drug development and material science.

Data Presentation

Parameter Value Unit
Molecular Formula (NH4)2TiO(C204)2-H20

Molecular Weight 294.02 g/mol
Appearance White crystalline powder

Purity >99%

Solubility Soluble in water

Experimental Protocol: Synthesis of Ammonium Titanyl Oxalate
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This protocol details the synthesis of ammonium titanyl oxalate via the reaction of titanium
tetrachloride with oxalic acid and subsequent neutralization with ammonium hydroxide.

Materials and Reagents:

Titanium tetrachloride (TiCla)

Oxalic acid dihydrate (H2C204:2H20)

Ammonium hydroxide (NH4sOH, 28-30% solution)

Distilled or deionized water

Ethanol

Ice bath

Equipment:

Fume hood

o Jacketed glass reactor or a three-neck round-bottom flask

e Mechanical stirrer

e Dropping funnel

e pH meter or pH indicator strips

e Bichner funnel and flask

e Vacuum filtration apparatus

e Drying oven

Procedure:

e Preparation of Titanium Tetrachloride Solution:
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o Due to the highly exothermic and hazardous nature of the reaction between titanium
tetrachloride and water, this step must be performed in a fume hood with appropriate
personal protective equipment (PPE).

o Place 150 mL of distilled water in a jacketed glass reactor or a three-neck flask equipped
with a mechanical stirrer and cooled in an ice bath.

o Slowly add 50 mL of titanium tetrachloride dropwise to the cold, stirred water using a
dropping funnel.[3] Maintain the temperature below 10 °C throughout the addition to
prevent the formation of titanium dioxide precipitate.

o After complete addition, continue stirring the clear solution for an additional 30 minutes.

e Preparation of Oxalic Acid Solution:

o In a separate beaker, dissolve 126 g of oxalic acid dihydrate in 200 mL of distilled water.
Gentle heating may be required to achieve complete dissolution.

e Reaction and Precipitation:

o Slowly add the oxalic acid solution to the titanium tetrachloride solution with vigorous
stirring. A white precipitate of titanyl oxalic acid will form.

o Continue stirring the mixture for 1 hour at room temperature to ensure the reaction goes to
completion.

e Formation of Ammonium Titanyl Oxalate:
o Cool the reaction mixture in an ice bath.

o Slowly add ammonium hydroxide solution dropwise while continuously monitoring the pH.
Continue the addition until the pH of the solution reaches between 6.0 and 7.0.[4] This
neutralization step converts the titanyl oxalic acid to ammonium titanyl oxalate.

o Throughout the addition of ammonium hydroxide, keep the temperature of the reaction
mixture below 20 °C.

o Crystallization and Isolation:
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o After reaching the desired pH, stop the addition of ammonium hydroxide and continue to
stir the mixture in the ice bath for another 2 hours to promote crystallization.

o Collect the white crystalline precipitate by vacuum filtration using a Buchner funnel.

o Wash the collected crystals twice with cold distilled water and then once with cold ethanol
to remove any unreacted starting materials and impurities.

e Drying:

o Dry the purified ammonium titanyl oxalate crystals in a drying oven at 60-70 °C for several
hours until a constant weight is achieved.

Mandatory Visualization

Caption: Workflow for the synthesis of ammonium titanyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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